Cas no 136553-81-6 (BQ-123)

BQ-123 structure
BQ-123 structure
Product Name:BQ-123
CAS No:136553-81-6
MF:C31H42N6O7
MW:610.701187610626
MDL:MFCD00133204
CID:142485
PubChem ID:443289
Update Time:2025-04-19

BQ-123 Chemical and Physical Properties

Names and Identifiers

    • Cyclo(D-a-aspartyl-L-prolyl-D-valyl-L-leucyl-D-tryptophyl)
    • BQ-123
    • C: DTRP-DASP-PRO-DVAL-LEU
    • Cyclo(-D-Trp-D-Asp-Pro-D-Val-Leu)
    • BQ 123
    • BQ-123.Sodium Salt
    • BQ-518
    • D-TRP-D-ASP-PRO-D-VAL-LEU
    • M.W. 610.70 C31H42N6O7
    • BQ-123 SODIUM SALT
    • AKOS030526454
    • cyclo-(D-Trp-D-Asp-L-Pro-D-Val-L-Leu)
    • cyclo-[D-Asp-L-Pro-D-Val-L-Leu-D-Trp-]
    • cyclo-[D-Asp-Pro-d-Val-Leu-d-Trp]
    • GTPL997
    • cyclo(-D-Trp-D-Asp-Pro-D-Val-Leu-)
    • cyclo(L-Leu-D-Trp-D-Asp-L-Pro-D-Val)
    • BQ123
    • HB3213
    • cyclo-(D-Asp-Pro-D-Val-Leu-D-Trp)
    • CCG-270231
    • Cyclo(D-trp-D-asp-pro-D-val-leu)
    • 2-((3R,6R,9S,12R,15S)-6-(1H-INDOL-3-YLMETHYL)-9-(2-METHYLPROPYL)-2,5,8,11,14-PENTAOXO-12-PROPAN-2-YL-1,4,7,10,13-PENTAZABICYCLO(13.3.0)OCTADECAN-3-YL)ACETIC ACID
    • cyclo[D-Asp-L-Pro-D-Val-L-Leu-D-Trp]
    • S2A8YZM151
    • BDBM50197954
    • cyclo-(D-Trp-D-Asp-Pro-D-Val-Leu)
    • cyclo[D-Trp-D-Asp-Pro-D-Val-Leu]
    • 2-[(3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
    • Cyclo[D-trp-D-asp-L-pro-D-val-L-leu]
    • cyclo(D-Asp-Pro-D-Val-Leu-D-Trp)
    • cyclo[-D-Asp-Pro-D-Val-Leu-D-Trp-]
    • cyclo(Trp-Asp-Pro-Val-Leu)
    • CHEBI:2965
    • cyclo(L-Pro-D-Val-L-Leu-D-Trp-D-Asp)
    • C72461
    • MFCD00133204
    • NS00069585
    • 2-((3R,6S,9R,12R,17aS)-9-((1H-indol-3-yl)methyl)-6-isobutyl-3-isopropyl-1,4,7,10,13-pentaoxohexadecahydro-1H-pyrrolo[1,2-a][1,4,7,10,13]pentaazacyclopentadecin-12-yl)acetic acid
    • DTXSID70929476
    • cyclo(-D-Trp-D-Asp-L-Pro-D-Val-L-Leu)
    • HY-12378
    • CS-5694
    • WDPVL (modifications: Trp-1 = D-Trp, Val-4 = D-Val, Cyclized)
    • DB12054
    • CYCLO(D-.ALPHA.-ASPARTYL-L-PROLYL-D-VALYL-L-LEUCYL-D-TRYPTOPHYL)
    • EX-A4062
    • cyclo-(-D-Trp-D-Asp-Pro-D-Val-Leu)
    • cyclo[(D)Trp-(D)Asp-Pro-(D)Val-Leu]
    • 136553-81-6
    • UNII-S2A8YZM151
    • s7883
    • BS-15415
    • Q4836304
    • cyclo(D-Asp-L-Pro-D-Val-L-Leu-D-Trp)
    • C31H42N6O7
    • BQ-123, >=99%, lyophilized powder
    • CHEMBL314691
    • AC-36502
    • SCHEMBL1290617
    • DA-51362
    • 2-[(3S,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
    • 2-[(3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-isobutyl-12-isopropyl-2,5,8,11,14-pentaoxo-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
    • [(3R,6S,9R,12R,17AS)-9-(1H-INDOL-3-YLMETHYL)-3-ISOPROPYL-6-(2-METHYLPROPYL)-1,4,7,10,13-PENTAOXO-DODECAHYDROPYRROLO[1,2-A]1,4,7,10,13-PENTAAZACYCLOPENTADECAN-12-YL]ACETIC ACID
    • BQ-123?
    • 2-((3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-isobutyl-12-isopropyl-2,5,8,11,14-pentaoxo-1,4,7,10,13-pentazabicyclo(13.3.0)octadecan-3-yl)acetic acid
    • Cyclo(D-trp-D-asp-L-pro-D-val-L-leu)
    • 2-((3S,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo(13.3.0)octadecan-3-yl)acetic acid
    • MDL: MFCD00133204
    • Inchi: 1S/C31H42N6O7/c1-16(2)12-21-27(40)33-22(13-18-15-32-20-9-6-5-8-19(18)20)28(41)35-23(14-25(38)39)31(44)37-11-7-10-24(37)29(42)36-26(17(3)4)30(43)34-21/h5-6,8-9,15-17,21-24,26,32H,7,10-14H2,1-4H3,(H,33,40)(H,34,43)(H,35,41)(H,36,42)(H,38,39)/t21-,22+,23+,24-,26+/m0/s1
    • InChI Key: VYCMAAOURFJIHD-PJNXIOHISA-N
    • SMILES: O=C1[C@@H]2CCCN2C([C@@H](CC(=O)O)NC([C@@H](CC2=CNC3C=CC=CC2=3)NC([C@H](CC(C)C)NC([C@@H](C(C)C)N1)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 610.31100
  • Monoisotopic Mass: 610.311
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 7
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 16
  • XLogP3: nothing
  • Topological Polar Surface Area: 190A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 978.3°C at 760 mmHg
  • Flash Point: 545.5°C
  • Refractive Index: 1.621
  • Solubility: Almost insoluble (0.042 g/l) (25 º C),
  • PSA: 189.80000
  • LogP: 2.08410
  • Solubility: Not available

BQ-123 Security Information

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